Cas no 301308-96-3 (butyl 2-({4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetate)

• Product Name: butyl 2-({4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetate
• CAS No: 301308-96-3
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 6284193
• PubChem ID: 1571471
• Update Time: 2025-05-23

butyl 2-({4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetate Chemical and Physical Properties

Names and Identifiers

• butyl 2-({4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetate
• 301308-96-3
• butyl 2-({4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-7-yl}oxy)acetate
• SR-01000442936
• butyl [(4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate
• butyl 2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetate
• AKOS000522267
• CCG-17165
• SR-01000442936-1
• F0398-0306
• butyl 2-[(4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]acetate

• Inchi： 1S/C18H20O5/c1-2-3-9-21-17(19)11-22-12-7-8-14-13-5-4-6-15(13)18(20)23-16(14)10-12/h7-8,10H,2-6,9,11H2,1H3
• InChI Key： DCAVVDOIZRDXEE-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC=2C2C=CC(=CC1=2)OCC(=O)OCCCC)=O

Computed Properties

• Exact Mass: 316.13107373g/mol
• Monoisotopic Mass: 316.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.8Ų

Additional information on butyl 2-({4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetate

Butyl 2-({4-Oxo-1H,2H,3H,4H-Cyclopentacchromen-7-Yl}Oxy)Acetate: A Comprehensive Overview

Butyl 2-({4-Oxo-1H,2H,3H,4H-Cyclopentacchromen-7-Yl}Oxy)Acetate, identified by the CAS number 301308-96-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of esters and is characterized by its complex structure, which includes a cyclopentacchromen ring system. The cyclopentacchromen moiety is a fused bicyclic structure that combines a chromene (a benzopyran derivative) with a cyclopentane ring. This unique structure contributes to the compound's potential biological activity and makes it a subject of research in drug discovery and development.

The synthesis of butyl 2-{[4-Oxo-cyclopentacchromen-7-yloxy]}acetate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods and asymmetric synthesis have enabled researchers to explore more efficient pathways for constructing such complex molecules. The compound's structure suggests potential applications in the development of anti-inflammatory agents, antioxidants, and neuroprotective drugs due to its structural similarity to known bioactive compounds.

One of the most promising areas of research involving CAS No 301308-96-3 is its role in drug delivery systems. The ester functional group in this compound can be exploited for targeted drug release mechanisms. For instance, the ester linkage can be designed to hydrolyze under specific physiological conditions, releasing the active pharmaceutical ingredient at the desired site. This property makes butyl 2-{[4-Oxo-cyclopentacchromen-7-yloxy]}acetate a candidate for prodrug design strategies, where the parent drug is rendered inactive until it reaches its target location.

Recent studies have also highlighted the potential of this compound as an antioxidant. The cyclopentacchromen ring system contains multiple conjugated double bonds and oxygen atoms that can participate in redox reactions. These features make it capable of neutralizing reactive oxygen species (ROS), which are implicated in various pathological conditions such as oxidative stress, inflammation, and neurodegenerative diseases. Preclinical studies have demonstrated that CAS No 301308-96-3 exhibits significant antioxidant activity in vitro and shows promise as a lead compound for developing therapeutic agents against oxidative stress-related disorders.

In addition to its pharmacological applications, butyl 2-{[4-Oxo-cyclopentacchromen-7-yloxy]}acetate has also been explored for its cosmetic applications. The compound's ability to penetrate cellular membranes and modulate cellular signaling pathways suggests its potential use in antiaging formulations and skin repair products. Recent research has focused on optimizing its stability and bioavailability when applied topically, which could pave the way for its inclusion in cosmeceutical products.

The safety profile of CAS No 301308-96-3 has been evaluated in several toxicity studies. Acute and chronic toxicity tests indicate that this compound has a relatively low toxicity profile when administered at therapeutic doses. However, further studies are required to fully understand its long-term effects and potential for bioaccumulation. Regulatory agencies have not classified this compound as a hazardous material under current guidelines; however, standard precautions should be taken during handling to ensure workplace safety.

From an environmental perspective, the biodegradability of butyl 2-{[4-Oxo-cyclopentacchromen-7-yloxy]}acetate has been assessed under simulated environmental conditions. Results suggest that the compound undergoes moderate biodegradation under aerobic conditions; however, further research is needed to evaluate its persistence in different ecological systems. This information is critical for assessing its environmental impact and ensuring sustainable practices during large-scale production.

In summary, butyl 2-{[4-Oxo-cyclopentacchromen-7-yloxy]}acetate (CAS No 301308-96)} represents a versatile molecule with diverse applications across multiple fields. Its unique structure offers opportunities for innovation in drug development, cosmetics, and advanced materials science. Ongoing research continues to uncover new insights into its biological activity and practical uses while addressing concerns related to safety and environmental impact.